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Compound of Interest

Compound Name: Yaddle1

Cat. No.: B15538307 Get Quote

An In-depth Technical Guide to Yaddle1: A Novel Piezo1 Agonist

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Yaddle1, a novel and potent

agonist of the mechanosensitive ion channel Piezo1. Yaddle1 is a derivative of the well-known

Piezo1 agonist, Yoda1, with improved solubility and significant potential for research and

therapeutic applications, particularly in immunology and vascular biology.

Core Chemical Properties
Yaddle1 is a synthetic small molecule with the CAS number 3041134-13-5.[1] Its chemical and

physical properties are summarized in the table below.
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Property Value

CAS Number 3041134-13-5[1][2]

Molecular Formula C₁₄H₈ClF₃N₄OS[1][2]

Molecular Weight 372.75 g/mol

Formal Name

2-[5-[[[2-chloro-6-

(trifluoromethyl)phenyl]methyl]thio]-1,3,4-

oxadiazol-2-yl]-pyrazine

IUPAC Name
2-((2-chloro-6-(trifluoromethyl)benzyl)thio)-5-

(pyrazin-2-yl)-1,3,4-oxadiazole

Purity ≥98%

Appearance A solid

Solubility
DMSO: Slightly soluble (0.1-1 mg/ml). Soluble in

DMSO (100mM).

SMILES
ClC1=C(CSC2=NN=C(C3=CN=CC=N3)O2)C(C

(F)(F)F)=CC=C1

InChI Key CFUNYUCUSGNBPX-UHFFFAOYSA-N

Biological Activity and Mechanism of Action
Yaddle1 is a selective agonist of the Piezo1 channel, a critical regulator of cellular

mechanotransduction and calcium signaling. It is a derivative of Yoda1 and is thought to

stabilize the Piezo1 channel in its open conformation. The proposed mechanism involves the

trifluoromethyl group of Yaddle1 acting as a molecular wedge between the domains of the

Piezo1 protein, which lowers the channel's mechanical activation threshold.

Activation of the Piezo1 channel by Yaddle1 leads to an influx of calcium ions (Ca²⁺) into the

cell. This influx of calcium acts as a second messenger, triggering downstream signaling

cascades. One notable pathway activated by Yaddle1-induced Piezo1 stimulation is the

activation of protein kinase D (PKD). This has been observed in human aortic endothelial cells.
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Due to its ability to induce Ca²⁺ influx in human CD4⁺ T cells, Yaddle1 is being explored for its

potential as a vaccine adjuvant to enhance T cell activation. Importantly, it does not significantly

affect the viability of peripheral blood mononuclear cells (PBMCs) at effective concentrations. A

significant advantage of Yaddle1 over its parent compound, Yoda1, is its 10-fold greater kinetic

solubility at physiological pH.

Quantitative Biological Data
Parameter Cell Line/System Value

EC₅₀ (Piezo1 agonism)
HEK293A cells expressing

human Piezo1
0.4 µM

Effective Concentration
Primary human CD4⁺ T cells

(for Ca²⁺ influx)
15 µM

Kinetic Solubility (pH 7.4) 26.72 µM

Cytotoxicity Human PBMCs
No significant toxicity up to 20

µM

Experimental Protocols
Solubilization and Storage

Stock Solutions: Yaddle1 is soluble in DMSO, with concentrations of up to 100 mM being

reported. For long-term storage, stock solutions should be kept at -80°C for up to 6 months

or at -20°C for up to one month. It is recommended to prepare and use solutions on the

same day if possible. Before use, equilibrate the solution to room temperature and ensure no

precipitation is present.

In Vivo Formulation Protocol: For in vivo experiments, a multi-solvent system can be used to

prepare a clear solution. One such protocol involves the sequential addition of solvents in the

following volumetric ratio:

10% DMSO

40% PEG300
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5% Tween-80

45% Saline

This method can yield a clear solution with a solubility of ≥ 2.5 mg/mL (6.71 mM). To prepare

1 mL of this working solution, one would add 100 µL of a 25.0 mg/mL DMSO stock solution

to 400 µL of PEG300 and mix. Then, 50 µL of Tween-80 is added and mixed, followed by the

addition of 450 µL of saline to reach the final volume.
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Click to download full resolution via product page

Caption: Signaling pathway of Yaddle1 activating the Piezo1 channel.
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Caption: General experimental workflow for in vitro studies with Yaddle1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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